Cas no 21764-64-7 (cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole)

• Product Name: cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole
• CAS No: 21764-64-7
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD12027108
• CID: 1069898
• PubChem ID: 25219519
• Update Time: 2025-04-20

cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole
• 1H-isoindole, 2,3,3a,4,7,7a-hexahydro-5-methyl-, (3aS,7aR)-
• (3AS,7aR)-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole
• cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole(SALTDATA: FREE)
• AKOS005171628
• ALBB-005822
• 21764-64-7
• LS-02150

• MDL： MFCD12027108
• Inchi： 1S/C9H15N/c1-7-2-3-8-5-10-6-9(8)4-7/h2,8-10H,3-6H2,1H3/t8-,9+/m0/s1
• InChI Key： OVBKKDSRBCCWSP-DTWKUNHWSA-N
• SMILES： N1C[C@@H]2CC=C(C)C[C@@H]2C1

Computed Properties

• Exact Mass: 137.12000
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.89090

cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles